(Z)-6-methoxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-methoxy-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C15H11NO3/c1-18-11-4-5-12-13(8-11)19-14(15(12)17)7-10-3-2-6-16-9-10/h2-9H,1H3/b14-7-
• InChI Key: CLUSSTBQDBPQNY-AUWJEWJLSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CN=CC=C3)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CN=CC=C3)/O2
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• CAS No.: 620546-75-0

Description

(Z)-6-methoxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one, also known as PBF-509, is a synthetic compound that belongs to the class of benzofuran derivatives. It has been identified as a potent and selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling and glucose homeostasis. In recent years, PBF-509 has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders.

Scientific Research Applications

Synthetic Methods and Chemical Interactions

A study by Kandeel and Youssef (2001) demonstrated the reactivity of related benzofuran derivatives in producing compounds with potential for further chemical exploration, showcasing the versatility of benzofuran cores in synthetic chemistry (Kandeel & Youssef, 2001). Similarly, investigations into the crystal structures of zinc(II) complexes involving pyridine and benzofuran derivatives revealed insights into their molecular configurations and potential as catalysts or in material applications (Dey et al., 2011).

Potential Applications in Imaging and Medicine

Gao et al. (2013) synthesized a derivative for use as a PET probe, highlighting the compound's utility in biomedical imaging and its potential for targeting specific enzymes in disease diagnosis (Gao et al., 2013). This underscores the relevance of benzofuran derivatives in developing novel diagnostic tools.

Photophysical Properties

The synthesis and characterization of organic–inorganic hybrid compounds containing benzofuran and pyridine units have been explored, with findings indicating potential applications in luminescent materials or in the development of new coordination polymers with unique properties (Jiang et al., 2004).

Catalytic Activity

Research on zinc phenoxides, including those with pyridine components, has contributed to understanding their catalytic activities, particularly in the copolymerization of epoxides and carbon dioxide, presenting a pathway to environmentally friendly polymer synthesis (Darensbourg et al., 1999).

Molecular Structures and Dynamics

Theoretical and experimental studies on derivatives of pyridinecarboxaldehyde, closely related to the chemical structure , have illuminated the configurational dynamics of these compounds, with implications for their use in molecular machines and electronic devices (Gordillo et al., 2016).